Methyl 2-amino-4-methylpentanoate

• CAS RN: 18869-43-7
• Molecular Formula: C7H15NO2
• Molecular Weight: 145.20 g/mol
• IUPAC Name: methyl 2-amino-4-methylpentanoate
• InChI: InChI=1S/C7H15NO2/c1-5(2)4-6(8)7(9)10-3/h5-6H,4,8H2,1-3H3
• InChI Key: QVDXUKJJGUSGLS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C(=O)OC)N

Description

“Methyl 2-amino-4-methylpentanoate” is a chemical compound with the molecular formula C7H15NO2. It is also known as "2-Pentanone, 4-amino-4-methyl-".

Molecular Structure Analysis

The molecular structure of “Methyl 2-amino-4-methylpentanoate” consists of 7 carbon atoms, 15 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms. The InChI code for this compound is 1S/C7H15NO2.ClH/c1-5(2)4-6(8)7(9)10-3;/h5-6H,4,8H2,1-3H3;1H.

Physical And Chemical Properties Analysis

“Methyl 2-amino-4-methylpentanoate” is a solid at room temperature. It has a molecular weight of 181.66. The compound is typically stored in a dark place, under an inert atmosphere, at room temperature.

Safety And Hazards

“Methyl 2-amino-4-methylpentanoate” is classified with the GHS07 pictogram. The hazard statements associated with this compound include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary measures include avoiding breathing dust, fumes, gas, mist, vapors, or spray, and washing thoroughly after handling.

Synthesis routes and methods I

Procedure details

2-Amino-4-methylpentanoic acid (5.0 g 38.2 mmol) was slowly added to sat. HCl/MeOH (50 mL). The mixture was stirred (RT, 5 h) then heated to reflux (16 h). After the reaction, the solvent was removed under reduced pressure. The residue was diluted with water (50 mL), then NaHCO3 was added to adjust pH=7. The mixture was then extracted with DCM (3×50 mL), the combined organic layers were dried over MgSO4, concentrated under reduced pressure to afford methyl 2-amino-4-methylpentanoate as a colorless liquid (5.3 g, 96%). Mass calculated for C7H15NO2=145.20. found: [M+H]+=145.9. The product was used in next step without further purification.

Synthesis routes and methods II

Procedure details